2-Nitroethene-1,1-diamine

• IUPAC Name: 2-nitroethene-1,1-diamine
• InChI: InChI=1S/C2H5N3O2/c3-2(4)1-5(6)7/h1H,3-4H2
• InChI Key: QPRATAOCXWOIPO-UHFFFAOYSA-N
• Canonical SMILES: C(=C(N)N)[N+](=O)[O-]
• Molecular Formula: C2H5N3O2
• DSSTOX Substance ID: DTXSID40221313
• Molecular Weight: 103.08 g/mol
• CAS RN: 71090-35-2

Description

2-Nitroethene-1,1-diamine is a compound with the molecular formula C2H5N3O2. It has a molecular weight of 103.08 g/mol and its IUPAC name is 2-nitroethene-1,1-diamine.

Synthesis Analysis

2,2-Dinitroethene-1,1-diamine (FOX-7) is a compound synthesized in 1998. It has a simple structure but very unusual properties. Nitro-1,1-enediamines (EDAMs) and 1,1-bis(methylthio)-2-nitroethene (NMSN) have proven to be a class of attractive and useful synthetic building blocks for use in the synthesis of heterocyclic and fused heterocyclic compounds.

Molecular Structure Analysis

The molecular structure of 2-Nitroethene-1,1-diamine can be represented by the canonical SMILES string C(=C(N)N)N+[O-].

Chemical Reactions Analysis

Nitro-1,1-enediamines (EDAMs) with the formula and structural features illustrated in Scheme 1, are fascinating and versatile building blocks that have been widely applied to synthesize a variety of functionalized fused heterocyclic compounds with diverse pharmacological activities.

Physical And Chemical Properties Analysis

The compound has a topological polar surface area of 97.9 Ų. It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 4. The compound is covalently bonded and has a complexity of 98.

Scientific Research Applications

Synthesis of Agmatine Derivatives

2-Nitroethene-1,1-diamine is used in the synthesis of agmatine derivatives. . . .

Development of Analgesics

The compound has been used in the development of new analgesics. . .

Synthesis of Heterocyclic Compounds

. .

Synthesis of Nitroenediamine Derivatives

2-Nitroethene-1,1-diamine is used in the synthesis of nitroenediamine derivatives. . .

Development of Drugs with Better Lipophilicity and Biological Activity

The compound has been used in the development of drugs with better lipophilicity and biological activity. .

Synthesis of Functionalized Fused Heterocyclic Compounds

. .

Mechanism of Action

Target of Action

It’s known that nitro-1,1-enediamines (edams) and 1,1-bis(methylthio)-2-nitroethene (nmsn) have been widely applied to synthesize a variety of functionalized fused heterocyclic compounds . These compounds have diverse pharmacological activities, suggesting that they may interact with multiple targets.

Mode of Action

2-Nitroethene-1,1-diamine, like other Nitro-1,1-enediamines (EDAMs), contains two electron-withdrawing nitro groups and two electron-donating amino groups . This combination creates a so-called push-pull effect of electrons . The electron distribution is unbalanced, enabling intramolecular electron transfer reactions, which is typical for energetic material .

Future Directions

To comprehend the reaction properties of EDAMs and NMSN and to design other novel fused heterocycles with biological effects in the future, it is essential to investigate their recent reactions.

Q & A

Q1: What are the potential applications of 2-Nitroethene-1,1-diamine derivatives in medicinal chemistry?

A1: Research suggests that N,N'-disubstituted-2-nitroethene-1,1-diamine derivatives exhibit promising analgesic activity. [] Furthermore, structural analogs like (+)-N-(6-Ethoxyphenyl)-N-(1,2,2-trimethylpropyl)-2-nitroethene-1,1-diamine (BAY x 9228) have been identified as potassium channel openers. [] These findings highlight the potential of this compound class for developing novel therapeutics.

Q2: What synthetic routes are available for the preparation of 2-Nitroethene-1,1-diamine derivatives?

A2: Several synthetic approaches have been explored. One method involves the reaction of N,N-dimethyl-2-nitroethene-1,1-diamine with α,β-unsaturated acyl isothiocyanates, yielding 3,3-diamino-2-nitroacrylthioamides. [, ] These intermediates can then be further derivatized into 1,3-thiazin-4-ones or 4-nitro-1,2-thiazol-5(2H)-imines depending on the reaction conditions. [, ] Additionally, 2-nitroethene-1,1-diamines can react with α-bromoacetophenones to yield 1,2,3,5-substituted pyrroles. []

Q3: How does the structure of 2-Nitroethene-1,1-diamine derivatives influence their reactivity?

A3: The presence of the nitro group and the two amine groups on the ethene backbone significantly influences the reactivity of 2-Nitroethene-1,1-diamine derivatives. The electron-withdrawing nature of the nitro group makes the double bond highly electrophilic, rendering it susceptible to nucleophilic attack. [, ] This reactivity is further modulated by the nature of substituents on the amine groups, which can influence both the electronic and steric properties of the molecule.

Q4: Are there any concerns regarding the stability of 2-Nitroethene-1,1-diamine derivatives?

A4: Research indicates that specific impurities commonly found in commercially available Ranitidine hydrochloride, a drug containing the N,N-dialkyl-2-nitroethene-1,1-diamine moiety, can degrade to form N-Nitrosodimethylamine (NDMA), a probable human carcinogen. [] This degradation process is influenced by factors such as temperature and the physical state of the impurities (amorphous vs. crystalline). [] This highlights the importance of stringent quality control measures during the manufacturing and storage of pharmaceuticals containing this structural motif.

Q5: Have any computational studies been conducted on 2-Nitroethene-1,1-diamine derivatives?

A5: Yes, at least one study utilized a blood-brain barrier (BBB) VolSurf model to predict the BBB permeation profiles of synthesized N,N'-disubstituted-2-nitroethene-1,1-diamine derivatives. [] Such computational models can provide valuable insights into the pharmacokinetic properties of these compounds and guide the development of new drug candidates with improved BBB penetration.

Q6: What analytical techniques are commonly used to characterize 2-Nitroethene-1,1-diamine derivatives?

A6: Various spectroscopic techniques are employed for structural characterization, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). [] Additionally, spectrophotometry has been utilized for the quantitative determination of gold(III) ions by exploiting the formation of ion-pair association complexes with Ranitidine, a drug containing the 2-Nitroethene-1,1-diamine moiety. []

Q7: Are there any known isomerization reactions associated with 2-Nitroethene-1,1-diamine derivatives?

A7: Yes, research has reported an unexpected isomerization of N-Aryl-3-amino-4-nitroisothiazol-5(2H)-imines, leading to the formation of 2-(Benzothiazol-2-yl)-2-nitroethene-1,1-diamines. [] This isomerization underscores the importance of considering potential rearrangement reactions during the synthesis and storage of these compounds.